Cas no 924833-53-4 (N-butyl-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-butyl-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 924833-53-4
• MF: C₁₄H₁₇FN₄O
• MW: 276.309386014938
• CID: 5427271
• Update Time: 2025-05-26

N-butyl-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-1-(2-fluorophenyl)-5-methyltriazole-4-carboxamide
• N-butyl-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C14H17FN4O/c1-3-4-9-16-14(20)13-10(2)19(18-17-13)12-8-6-5-7-11(12)15/h5-8H,3-4,9H2,1-2H3,(H,16,20)
• InChI Key： NUOYVPIJIDOAQD-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2F)C(C)=C(C(NCCCC)=O)N=N1

Additional information on N-butyl-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

N-butyl-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 924833-53-4): A Comprehensive Overview

N-butyl-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, identified by the CAS registry number 924833-53-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring with various substituents that impart distinctive chemical and physical properties. The presence of a fluorophenyl group and a N-butyl chain contributes to its versatility in applications ranging from pharmaceuticals to advanced materials.

The synthesis of this compound typically involves a combination of click chemistry and traditional organic synthesis techniques. The triazole ring is often formed through the Huisgen cycloaddition reaction, which is known for its efficiency and selectivity. The introduction of the fluorophenyl group and the N-butyl chain is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and desired outcomes. Recent advancements in catalytic methods have further optimized the synthesis process, making it more environmentally friendly and cost-effective.

The structural features of this compound make it highly suitable for various applications. In the pharmaceutical industry, the triazole ring is known for its ability to act as a bioisostere, providing a scaffold for drug design with improved pharmacokinetic properties. The presence of the fluorophenyl group enhances lipophilicity, which is crucial for drug absorption and distribution. Additionally, the N-butyl chain contributes to solubility and stability, making this compound a promising candidate for drug delivery systems.

In materials science, this compound has shown potential as a building block for advanced polymers and coatings. The triazole moiety can serve as a versatile linker for constructing supramolecular assemblies or covalent networks with tailored properties. Recent studies have demonstrated that incorporating this compound into polymer matrices can significantly improve mechanical strength and thermal stability. Furthermore, its ability to participate in hydrogen bonding interactions makes it an attractive candidate for designing stimuli-responsive materials.

The latest research on this compound has focused on its application in bioconjugation and sensor technology. By leveraging the reactivity of the triazole ring, researchers have successfully developed bioconjugates that can target specific biomolecules with high precision. These bioconjugates have been utilized in diagnostic assays and drug delivery systems, showcasing their potential in personalized medicine.

In terms of environmental applications, this compound has been investigated as a stabilizer for nanoparticles. The combination of its hydrophobicity and hydrogen bonding capability allows it to effectively stabilize metal nanoparticles against aggregation. This property has been exploited in catalysis and water treatment technologies, where stable nanoparticle dispersions are essential for optimal performance.

The development of green chemistry methods for synthesizing this compound has also been a focal point of recent research. By utilizing renewable feedstocks and minimizing waste generation during synthesis, scientists aim to reduce the environmental footprint associated with its production. These efforts align with global sustainability goals and highlight the importance of eco-friendly chemical processes in modern material development.

In conclusion, N-butyl-1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 924833-53-4) represents a multifaceted compound with diverse applications across various scientific domains. Its unique structure enables it to serve as a versatile building block in drug design, materials science, and environmental technology. Ongoing research continues to uncover new opportunities for its use while addressing challenges related to sustainability and scalability.